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Compound of Interest

Compound Name: AquaMet

Cat. No.: B1449477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the AquaMet™ catalyst, a highly active,

water-soluble ruthenium-based complex designed for olefin metathesis. This document

consolidates key technical data, experimental protocols, and mechanistic insights to support its

application in academic and industrial research, with a particular focus on drug discovery and

development.

Core Catalyst Properties
AquaMet™, with the CAS number 1414707-08-6, is chemically defined as (4-((4-Ethyl-4-

methylpiperazin-1-ium-1-yl)methyl)-1,3-dimesitylimidazolidin-2-ylidene)dichloro(2-

isopropoxybenzylidene)ruthenium(II) chloride.[1] It is recognized for its high stability, allowing

for handling in air, and its solubility in water and some chlorinated organic solvents like DCM

and chloroform.[2]
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Property Value Reference

CAS Number 1414707-08-6 [1][2][3]

Molecular Formula C₃₉H₅₅Cl₃N₄ORu [1][2]

Molecular Weight 803.31 g/mol [2]

Appearance
Light yellow to amber to dark

green powder/crystal
[1]

Purity >95.0% (HPLC)

Storage

Long-term: 2-8°C under inert

gas; Short-term: Ambient

temperature under inert gas

[2]

Applications in Olefin Metathesis
AquaMet™ is a versatile catalyst applicable to a range of olefin metathesis reactions,

demonstrating high activity in aqueous media.[1][4] Its utility extends to reactions involving

water-insoluble substrates in traditional organic solvents and ionic liquids. The catalyst is

particularly effective in various metathesis transformations, including:

Ring-Closing Metathesis (RCM): Efficiently catalyzes the formation of cyclic compounds.

Cross-Metathesis (CM): Suitable for reactions between two different olefins.[4]

Enyne Metathesis: Facilitates reactions between alkynes and alkenes.[4]

Isomerization: Can promote the isomerization of olefins.[4]

Ring-Opening Metathesis Polymerization (ROMP): Recommended for polymerization

reactions.[5]

A significant advantage of AquaMet™ is the low residual ruthenium content in the final

products (typically ≤7.5 ppm) after a simple filtration step.[4]
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This section details specific experimental procedures and presents performance data extracted

from cited literature.

Ring-Closing Metathesis (RCM) in Dichloromethane
Objective: To synthesize diethyl cyclopent-3-ene-1,1-dicarboxylate via RCM.

Methodology:

Add AquaMet™ (50 mg, 52 µmol) to a 200 mL two-necked round-bottomed flask and purge

with nitrogen gas.

Charge the flask with 100 mL of dichloromethane.

Add a solution of diethyl diallylmalonate (500 mg, 2.08 mmol) in 20 mL of dichloromethane

dropwise to the catalyst solution.

Stir the reaction mixture at room temperature for 6 hours.

Remove the solvent under reduced pressure.

Purify the residue by silica-gel column chromatography (hexane:EtOAc = 1:1) to yield the

product.

Results:

Substrate
Catalyst
Loading
(mol%)

Solvent
Reaction Time
(h)

Yield (%)

Diethyl

diallylmalonate
2.5 Dichloromethane 6 98

Analytical Data: ¹H NMR (400 MHz, CDCl₃): δ 5.61 (s, 2H), 4.20 (q, J = 8.0 Hz, 4H), 3.01 (s,

4H), 1.25 (t, J = 8.0 Hz, 6H).

Olefin Metathesis in Aqueous Media (D₂O)
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Objective: To demonstrate the catalytic activity of AquaMet™ in a non-degassed aqueous

environment.

Methodology:

In a flask equipped with a magnetic stirring bar, dissolve a Z-olefin (8.7 mg, 0.15 mmol) in

1.5 mL of non-degassed D₂O.

Add AquaMet™ (0.6 mg, 0.75 µmol) to the solution.

Stir the reaction mixture at 25 °C for 1.1 hours.

Transfer 0.7 mL of the reaction mixture to an NMR tube for analysis.

Results:

Substrate
Catalyst
Loading
(mol%)

Solvent
Reaction Time
(h)

Yield (%)

Z-olefin 0.5 D₂O 1.1 71 (NMR Yield)

Ring-Closing Metathesis (RCM) in Neat Water
A study has reported the successful RCM of a substrate leading to a 5-membered ring in non-

degassed water, open to the air.[4]

Results:[4]

Catalyst Loading (mol%) Solvent Yield (%)

0.75 Neat Water 90 (NMR Yield)

Mechanistic and Workflow Diagrams
The following diagrams illustrate the general workflow for a typical metathesis reaction and a

simplified representation of the catalytic cycle.
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Experimental Workflow for Olefin Metathesis

Reactant & Solvent Preparation

Catalyst Addition
(AquaMet™)

Reaction
(Stirring at specified temperature)

Reaction Monitoring
(e.g., TLC, NMR)

Continue if incomplete

Work-up & Purification
(e.g., Filtration, Chromatography)

Reaction complete

Product Characterization
(e.g., NMR, MS)

Click to download full resolution via product page

Caption: General experimental workflow for olefin metathesis.
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Simplified Olefin Metathesis Catalytic Cycle

[Ru]=CH-R¹
(Active Catalyst)

Metallacyclobutane

+ Olefin

R²-CH=CH-R³

R¹-CH=CH-R²[Ru]=CH-R³

Retro [2+2]

Metallacyclobutane

+ Olefin

R⁴-CH=CH-R⁵

R³-CH=CH-R⁴[Ru]=CH-R⁵

Retro [2+2]

Cycle continues

Click to download full resolution via product page

Caption: Simplified Chauvin mechanism for olefin metathesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

